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Compound of Interest

Compound Name: Methylamine acetate

Cat. No.: B8513200

Introduction

Methylamine acetate (MAAC), also known as methylammonium acetate, is a protic ionic liquid
(PIL) that has garnered significant interest in various scientific fields, particularly in materials
science. As an organic salt with a melting point below 100 °C (specifically around 75 °C), it
qualifies as an ionic liquid. It is formed through a straightforward acid-base neutralization
reaction between methylamine, a Brgnsted base, and acetic acid, a Brgnsted acid.[1] This
technical guide provides a comprehensive overview of methylamine acetate, detailing its
synthesis, physicochemical properties, characterization, and applications, with a focus on
providing actionable data and protocols for researchers, scientists, and drug development
professionals.

Synthesis of Methylamine Acetate

The synthesis of methylamine acetate is primarily achieved through a direct acid-base
neutralization reaction. This reaction is exothermic and involves the transfer of a proton from
acetic acid to methylamine.

An equimolar amount of methylamine is reacted with acetic acid, often with cooling to manage
the exothermic nature of the reaction.[1] The resulting product is the ionic liquid, methylamine
acetate. Purification can be carried out by removing any excess reactants and water, typically
under vacuum.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.acs.org [pubs.acs.org]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b8513200?utm_src=pdf-body-img
https://www.benchchem.com/product/b8513200?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/jp067589u
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8513200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Methylamine Acetate as an lonic Liquid: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8513200#understanding-methylamine-acetate-as-an-
ionic-liquid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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